Cas no 3211-93-6 (Bicyclo[2.2.1]hept-5-ene-2-methanamine, (1R,2S,4R)-rel-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-methanamine, (1R,2S,4R)-rel-
• CAS No: 3211-93-6
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 5980697
• PubChem ID: 11885373
• Update Time: 2025-06-08

Bicyclo[2.2.1]hept-5-ene-2-methanamine, (1R,2S,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-methanamine, (1R,2S,4R)-rel-
• Rac-[(1r,2s,4r)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine
• [(1S,2R,4S)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine
• AKOS026729573
• ((1s,2r,4s)-Bicyclo[2.2.1]hept-5-en-2-yl)methanamine
• EN300-624241
• 1820858-45-4
• EN300-107460
• 3211-93-6
• CS-0306696
• (1S,2R,4S)-bicyclo[2.2.1]hept-5-en-2-ylmethanamine
• [(1S,2R,4S)-2-bicyclo[2.2.1]hept-5-enyl]methanamine

• Inchi： 1S/C8H13N/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5,9H2/t6-,7+,8-/m1/s1
• InChI Key： XLBALIGLOMYEKN-GJMOJQLCSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(C=C1)C[C@@H]2CN

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 186.1±9.0 °C(Predicted)
• pka: 10.10±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Bicyclo[2.2.1]hept-5-ene-2-methanamine, (1R,2S,4R)-rel-

Comprehensive Overview of Bicyclo[2.2.1]hept-5-ene-2-methanamine (CAS No. 3211-93-6) and Its Applications

Bicyclo[2.2.1]hept-5-ene-2-methanamine, with the CAS registry number 3211-93-6, is a specialized organic compound belonging to the class of bicyclic amines. Its systematic name, (1R,2S,4R)-rel-Bicyclo[2.2.1]hept-5-ene-2-methanamine, highlights its stereochemistry and structural uniqueness. This compound has garnered significant attention in pharmaceutical and material science research due to its rigid bicyclo[2.2.1]heptane framework, which imparts distinct chemical and physical properties.

The bicyclic structure of this compound makes it a valuable building block in asymmetric synthesis and catalysis. Researchers are increasingly exploring its potential in designing novel chiral ligands and catalysts, particularly in enantioselective reactions. The rel-configuration indicated in its name suggests a relative stereochemistry, which is often leveraged in stereocontrolled syntheses. Recent studies have focused on its derivatives for applications in drug discovery, where its scaffold can enhance binding affinity and selectivity.

In the context of green chemistry, Bicyclo[2.2.1]hept-5-ene-2-methanamine has been investigated as a precursor for sustainable polymers. Its strained ring system allows for ring-opening metathesis polymerization (ROMP), a technique aligned with the principles of eco-friendly synthesis. This aligns with the growing demand for biodegradable materials and renewable feedstocks, topics frequently searched in academic and industrial forums.

Another area of interest is its role in flavor and fragrance chemistry. The compound's amine functionality and bicyclic backbone can be modified to produce high-value aroma chemicals. For instance, derivatives of Bicyclo[2.2.1]hept-5-ene-2-methanamine have been explored for their woody or camphoraceous notes, appealing to the cosmetics and perfumery industries. This application resonates with current trends in natural and synthetic fragrance innovation.

From a computational chemistry perspective, the compound's molecular rigidity makes it an excellent candidate for molecular modeling studies. Researchers use it to validate density functional theory (DFT) calculations and molecular dynamics simulations, addressing common queries about predictive modeling accuracy. Such studies are crucial for advancing rational drug design and material informatics.

In summary, Bicyclo[2.2.1]hept-5-ene-2-methanamine (CAS 3211-93-6) is a versatile compound with broad relevance in pharmaceuticals, materials science, and fragrance chemistry. Its unique stereochemistry and reactivity continue to inspire innovative applications, making it a subject of ongoing research and commercial interest.